Cas no 898764-45-9 (1-(2-chlorophenyl)-3-phenylpropan-1-one)

• Product Name: 1-(2-chlorophenyl)-3-phenylpropan-1-one
• CAS No: 898764-45-9
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• CID: 879307
• PubChem ID: 24725590
• Update Time: 2025-05-20

1-(2-chlorophenyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-phenylpropan-1-one
• 2'-CHLORO-3-PHENYLPROPIOPHENONE
• DTXSID30643984
• AKOS010644456
• 898764-45-9
• MFCD03842940

• MDL： MFCD03842940
• Inchi： 1S/C15H13ClO/c16-14-9-5-4-8-13(14)15(17)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： VEBPLXKYCMXYBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.06500
• Monoisotopic Mass: 244.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.15550

Additional information on 1-(2-chlorophenyl)-3-phenylpropan-1-one

Comprehensive Overview of 1-(2-Chlorophenyl)-3-phenylpropan-1-one (CAS No. 898764-45-9): Properties, Applications, and Market Insights

1-(2-Chlorophenyl)-3-phenylpropan-1-one (CAS No. 898764-45-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ketone derivative, characterized by its chlorophenyl and phenylpropanone structural motifs, exhibits unique chemical properties that make it valuable for research and industrial applications. Its molecular formula, C₁₅H₁₃ClO, and precise structure have been extensively studied to optimize its utility in synthetic pathways.

The compound's physicochemical properties include a moderate molecular weight of 244.72 g/mol, a melting point range of 80-85°C, and solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These attributes make 1-(2-chlorophenyl)-3-phenylpropan-1-one a versatile building block in organic synthesis. Researchers often explore its reactivity in Grignard reactions, reductive amination, and cross-coupling reactions, which are pivotal for constructing complex molecular architectures.

In the pharmaceutical sector, CAS 898764-45-9 is frequently investigated as a precursor for bioactive molecules. Its chlorophenyl group enhances binding affinity in drug-receptor interactions, while the propanone moiety offers a reactive site for further functionalization. Recent studies highlight its potential in developing central nervous system (CNS) therapeutics and anti-inflammatory agents, aligning with the growing demand for novel drug candidates in these areas.

The synthetic methodology for 1-(2-chlorophenyl)-3-phenylpropan-1-one typically involves Friedel-Crafts acylation or palladium-catalyzed coupling reactions. Innovations in green chemistry have also led to eco-friendly protocols, such as solvent-free synthesis or catalytic hydrogenation, addressing the industry's shift toward sustainable practices. These advancements are frequently discussed in forums focusing on green synthesis and process optimization.

Market trends indicate a rising demand for high-purity 1-(2-chlorophenyl)-3-phenylpropan-1-one, driven by its applications in pharmaceutical R&D and material science. Suppliers emphasize stringent quality control, including HPLC and NMR validation, to meet regulatory standards. The compound's niche applications in flavor and fragrance industries further diversify its commercial relevance.

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In summary, 1-(2-chlorophenyl)-3-phenylpropan-1-one (CAS No. 898764-45-9) stands as a multifaceted compound with broad utility in research and industry. Its synthesis, properties, and applications continue to evolve, reflecting the dynamic nature of modern chemical innovation. For researchers and procurement specialists, staying updated on its market availability and technological advancements is essential to leverage its full potential.